Cas no 2418726-84-6 (1,8-naphthyridin-3-amine dihydrochloride)

• Product Name: 1,8-naphthyridin-3-amine dihydrochloride
• CAS No: 2418726-84-6
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• MDL: MFCD32679685
• CID: 5668269
• PubChem ID: 143688694
• Update Time: 2025-10-28

1,8-naphthyridin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridin-3-amine dihydrochloride
• 2418726-84-6
• 1,8-Naphthyridin-3-amine;dihydrochloride
• EN300-26862690
• starbld0005042
• 1,8-Naphthyridin-3-amine, hydrochloride (1:2)
• 1,8-naphthyridin-3-amine dihydrochloride

• MDL： MFCD32679685
• Inchi： 1S/C8H7N3.ClH/c9-7-4-6-2-1-3-10-8(6)11-5-7;/h1-5H,9H2;1H
• InChI Key： QJVSWIVDIPTBGG-UHFFFAOYSA-N
• SMILES： NC1C=NC2N=CC=CC=2C=1.Cl

Computed Properties

• Exact Mass: 217.0173527g/mol
• Monoisotopic Mass: 217.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Additional information on 1,8-naphthyridin-3-amine dihydrochloride

Introduction to 1,8-naphthyridin-3-amine dihydrochloride (CAS No. 2418726-84-6)

1,8-naphthyridin-3-amine dihydrochloride, identified by the chemical compound identifier CAS No. 2418726-84-6, is a significant molecule in the realm of pharmaceutical and biochemical research. This compound belongs to the naphthyridine class of heterocyclic aromatic chemicals, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule, featuring a fused bicyclic system with nitrogen atoms at the 1 and 8 positions and an amine group at the 3 position, contributes to its unique chemical properties and reactivity.

The dihydrochloride salt form of 1,8-naphthyridin-3-amine dihydrochloride enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. This solubility advantage is particularly valuable in drug development processes, where bioavailability and solubility are critical factors determining the efficacy of a therapeutic agent.

In recent years, there has been growing interest in naphthyridine derivatives due to their broad spectrum of biological activities. Studies have highlighted their potential in inhibiting various enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. Specifically, 1,8-naphthyridin-3-amine dihydrochloride has been investigated for its pharmacological effects on enzymes such as kinases and phosphodiesterases, which play crucial roles in cellular signaling pathways.

One of the most compelling areas of research involving 1,8-naphthyridin-3-amine dihydrochloride is its application in oncology. Preclinical studies have demonstrated that this compound exhibits inhibitory effects on certain tyrosine kinases, which are often overexpressed in cancer cells. By targeting these kinases, the compound can disrupt abnormal signaling pathways that promote tumor growth and survival. Furthermore, its ability to modulate other key enzymes involved in cell proliferation and apoptosis makes it a promising candidate for further development into an anticancer therapeutic.

Another area where 1,8-naphthyridin-3-amine dihydrochloride shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and cardiovascular diseases. Research indicates that this compound can inhibit inflammatory mediators by modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). By reducing inflammation, it may help mitigate the progression of these diseases.

The synthesis of 1,8-naphthyridin-3-amine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the naphthyridine core through cyclization reactions, followed by functional group modifications to introduce the amine group at the 3 position. The final step involves converting the free amine into its dihydrochloride salt form to improve stability and solubility.

In terms of pharmacokinetics, 1,8-naphthyridin-3-amine dihydrochloride has been shown to exhibit moderate oral bioavailability in animal models. This suggests that it could be suitable for oral administration in clinical settings if further studies confirm its safety and efficacy. Additionally, its relatively long half-life indicates that it may require less frequent dosing compared to other small-molecule drugs.

The safety profile of 1,8-naphthyridin-3-amine dihydrochloride is still under investigation, but preliminary studies suggest that it has a reasonable tolerance profile at therapeutic doses. However, as with any potential drug candidate, further toxicological studies are necessary to fully assess its safety before human clinical trials can begin. These studies will focus on evaluating potential side effects across different organ systems and identifying any long-term health risks associated with chronic use.

Future directions for research on 1,8-naphthyridin-3-amine dihydrochloride include exploring its potential as a lead compound for drug development or as a component in combination therapies. By modifying its chemical structure or combining it with other bioactive molecules, researchers may be able to enhance its therapeutic effects or broaden its range of applications.

The versatility of naphthyridine derivatives like 1,8-naphthyridin-3-amine dihydrochloride makes them valuable tools for scientists studying various aspects of biology and medicine. Their unique structural features allow them to interact with multiple biological targets simultaneously, offering opportunities for innovative drug design strategies.

In conclusion,1,8-naphthyridin-3-amine dihydrochloride (CAS No. 2418726-84-6) represents a promising area of research with significant potential for therapeutic applications across multiple disease areas. Its unique chemical properties combined with preliminary evidence of biological activity make it an attractive candidate for further investigation by pharmaceutical companies and academic researchers alike.